Cas no 4329-78-6 (4-PHT)

4-PHT structure
4-PHT structure
4-PHT
4329-78-6
C12H9N5
223.2334
1517634
2443499

4-PHT Properties

Names and Identifiers

    • Pyridine, 4,4'-(1H-1,2,4-triazole-3,5-diyl)bis-
    • 4-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)pyridine
    • 3,5-dipyridyl-1,2,4-triazole
    • 4,4'-(1H-1,2,4-triazole-3,5-diyl)dipyridine
    • 3,5-DI(4-pyridyl)-1,2,4-triazole
    • 3,5-bis(pyridin-4-yl)-1,2,4-triazole
    • 3,5-di(pyridin-4-yl)-1H-1,2,4-triazole
    • MLS000999673
    • QUKGHTHKDNHSOX-UHFFFAOYSA-
    • QUKGHTHKDNHSOX-UHFFFAOYSA-N
    • STK246494
    • BDBM50311280
    • 3,5-bis(4-pyridyl)-1,2,4-triazole
    • SMR000498789
    • ST092086
    • 3,5-di(4-pyridyl)-1H
    • 4-PHT
    • SR-01000060884
    • AKOS001080808
    • 3,5-bis(4-pyridyl)-4h-1,2,4-triazole
    • A918064
    • YSWG354
    • 4-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]pyridine
    • HCJ5746569
    • SDCCGSBI-0138938.P001
    • CS-0110557
    • BS-51443
    • InChI=1/C12H9N5/c1-5-13-6-2-9(1)11-15-12(17-16-11)10-3-7-14-8-4-10/h1-8H,(H,15,16,17)
    • MFCD06297778
    • 4,4'-(1H-1,2,4-Triazole-3,5-diyl)bis[pyridine]
    • DTXSID00368692
    • CHEMBL1078978
    • Z57049216
    • AKOS002269457
    • PD181117
    • SR-01000060884-1
    • E78549
    • SCHEMBL10000033
    • 4329-78-6
    • AS-871/42344826
    • 4-[5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]pyridine
    • +Expand
    • QUKGHTHKDNHSOX-UHFFFAOYSA-N
    • 1S/C12H9N5/c1-5-13-6-2-9(1)11-15-12(17-16-11)10-3-7-14-8-4-10/h1-8H,(H,15,16,17)
    • N1([H])C(C2C([H])=C([H])N=C([H])C=2[H])=NC(C2C([H])=C([H])N=C([H])C=2[H])=N1

Computed Properties

  • 223.085795g/mol
  • 0
  • 1.2
  • 1
  • 4
  • 2
  • 223.085795g/mol
  • 223.085795g/mol
  • 67.4Ų
  • 17
  • 235
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 67.35

4-PHT Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DMGM-100mg
3,5-dipyridyl-1,2,4-triazole
4329-78-6 97%
100mg
$6.00 2024-05-02
A2B Chem LLC
AG34838-100mg
4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
4329-78-6 97%
100mg
$6.00 2024-04-20
Aaron
AR00DMOY-100mg
3,5-dipyridyl-1,2,4-triazole
4329-78-6 98%
100mg
$5.00
abcr
AB594960-250mg
4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine; .
4329-78-6
250mg
€81.90 2024-07-24
Ambeed
A596060-100mg
4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
4329-78-6 97%
100mg
$7.0 2024-07-19
Chemenu
CM338586-1g
4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
4329-78-6 95%+
1g
$124 2023-01-09
Crysdot LLC
CD11124472-5mg
4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
4329-78-6 97%
5mg
$149 2024-07-19
eNovation Chemicals LLC
Y1252348-5g
3,5-dipyridyl-1,2,4-triazole
4329-78-6 98%
5g
$210 2024-06-06
TRC
T815650-1mg
4,4'-(1H-1,2,4-Triazole-3,5-diyl)bis[pyridine]
4329-78-6
1mg
150.00
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD633141-100mg
4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
4329-78-6 97%
100mg
¥32.0 2024-04-18

4-PHT Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4329-78-6)
TANG SI LEI
15026964105
2881489226@qq.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4329-78-6)4,4'-(1H-1,2,4-Triazole-3,5-diyl)dipyridine
sfd3087
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:4329-78-6)4-PHT
A918064
99%
5g
211.0